(E)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H12N2O2S2/c16-12(4-3-11-2-1-6-18-11)15-8-10(9-15)17-13-14-5-7-19-13/h1-7,10H,8-9H2/b4-3+
• InChI Key: UOMOCLMVLJIQEE-ONEGZZNKSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CS2)OC3=NC=CS3
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CS2)OC3=NC=CS3
• Molecular Formula: C13H12N2O2S2
• Molecular Weight: 292.4 g/mol

Description

(E)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, also known as AZD-5991, is a novel small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Synthesis and Biological Activities

• Antibacterial and Antifungal Activities : A study elaborated on the synthesis and evaluation of antibacterial and antifungal activities of derivatives from chalcone, which are structurally related to the compound . The research demonstrates the potential of these compounds as novel antimicrobial agents against various bacterial and fungal strains, highlighting their significance in developing new therapeutic options for infectious diseases (Patel & Patel, 2017).

• Synthesis and Characterization : Another study focused on the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors. This research underlines the importance of structural configuration in determining the biological activity of these compounds, suggesting a broad applicability in designing drugs with specific therapeutic targets (Mahesha et al., 2021).

• Practical Synthesis for Drug Development : An example of practical and cost-effective synthesis of azetidine derivatives for oral carbapenem L-084 demonstrates the relevance of these compounds in pharmaceutical manufacturing, particularly in scaling up production for commercial use (Isoda et al., 2006).

• Antioxidant and Anti-inflammatory Activities : Research also extends to the synthesis of derivatives used as starting compounds for novel pyrimidine-2-thiol, pyrazole, and pyran derivatives. These compounds showed potent anti-inflammatory and antioxidant activities, indicating their potential in treating inflammatory disorders and oxidative stress-related conditions (Shehab et al., 2018).

• Ring Transformation and Biological Activities : The synthesis and base-catalyzed ring transformation of azetidinone derivatives, along with their biological activities, such as antimicrobial and insecticidal effects, further illustrate the chemical versatility and therapeutic potential of these compounds. This versatility is crucial for the development of drugs with specific biological targets (Sápi et al., 1997).